Cas no 1549476-14-3 (1-(piperidin-4-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(piperidin-4-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1549476-14-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5151564
• PubChem ID: 115426942
• Update Time: 2025-06-08

1-(piperidin-4-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-(4-piperidinyl)-
• 1-(piperidin-4-yl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C10H14N2O2/c13-10(14)9-2-1-7-12(9)8-3-5-11-6-4-8/h1-2,7-8,11H,3-6H2,(H,13,14)
• InChI Key： UFMKVUQVTUOLCG-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C=CC=C1C(O)=O

Additional information on 1-(piperidin-4-yl)-1H-pyrrole-2-carboxylic acid

1-(Piperidin-4-yl)-1H-Pyrrole-2-carboxylic Acid: A Comprehensive Overview

1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 1549476-14-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its role in various biological processes and its potential as a lead molecule in drug discovery.

The chemical structure of 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid features a piperidine ring attached to a pyrrole ring, with a carboxylic acid group at the 2-position of the pyrrole. This configuration imparts the molecule with specific physicochemical properties that make it an attractive candidate for further investigation. The piperidine moiety is known for its ability to modulate receptor activity, while the pyrrole ring provides structural flexibility and potential for hydrogen bonding interactions.

Recent studies have highlighted the biological activities of 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid has also been investigated for its potential neuroprotective properties. A study published in the Journal of Neurochemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of apoptosis pathways, which are crucial for maintaining neuronal health.

The pharmacokinetic profile of 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid has been another area of focus in recent research. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption, and the compound is well-distributed throughout the body. Metabolism primarily occurs via hepatic enzymes, and the metabolites are efficiently excreted through both renal and biliary routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The synthetic route to produce 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid is well-established and can be optimized for large-scale production. The process typically involves the condensation of a piperidine derivative with a pyrrole precursor, followed by carboxylation steps to introduce the carboxylic acid group. Advances in synthetic chemistry have led to more efficient and cost-effective methods, making this compound more accessible for both research and commercial applications.

In conclusion, 1-(Piperidin-4-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 1549476-14-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery.